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Compound of Interest

Compound Name: Bromocyclopropane-d4

Cat. No.: B590943 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling of all laboratory chemicals is paramount. This guide

provides a detailed overview of the available safety data for Bromocyclopropane-d4 (CAS

No: 1398065-55-8), a deuterated version of Bromocyclopropane.[1][2][3][4][5] While a specific

Safety Data Sheet (SDS) for the deuterated compound is not readily available, the safety

profile is expected to be comparable to that of its non-deuterated analogue,

Bromocyclopropane (CAS No: 4333-56-6), as the primary hazards are associated with the

chemical structure rather than the isotopic substitution.

Physicochemical and Identifier Data
A clear understanding of the physical and chemical properties of a substance is the first step in

safe handling. The following tables summarize the key identifiers and physicochemical data for

Bromocyclopropane-d4 and its non-deuterated counterpart.

Table 1: Chemical Identifiers
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Identifier Bromocyclopropane-d4 Bromocyclopropane

Synonyms
Cyclopropyl bromide-d4, NSC

89692-d4

Cyclopropyl bromide, Bromo-

cyclopropane

CAS Number 1398065-55-8 4333-56-6

Molecular Formula C₃D₄HBr C₃H₅Br

Molecular Weight 125.0 g/mol 120.98 g/mol

InChI
InChI=1S/C3H5Br/c4-3-1-2-

3/h3H,1-2H2/i1D2,2D2

InChI=1S/C3H5Br/c4-3-1-2-

3/h3H,1-2H2

SMILES [2H]C1([2H])C(Br)C1([2H])[2H] BrC1CC1

Table 2: Physical and Chemical Properties

Property Value (for Bromocyclopropane)

Appearance Liquid

Boiling Point 68-70 °C

Density 1.515 g/cm³

Solubility
Insoluble in water; Soluble in chloroform and

methanol

Refractive Index n20/D 1.458

Hazard Identification and Safety Precautions
Bromocyclopropane is classified as a flammable liquid that can cause skin and serious eye

irritation. Vapors may form explosive mixtures with air and can cause respiratory tract irritation.

Table 3: GHS Hazard Information (for Bromocyclopropane)
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapour.

Skin Corrosion/Irritation 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation.

Experimental Protocols: Safe Handling and Storage
Adherence to strict experimental protocols is crucial when working with Bromocyclopropane-
d4. The following are recommended procedures based on the safety data for

Bromocyclopropane.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, open flames, and other ignition sources.

The recommended storage temperature is room temperature or refrigerated (approx. 4°C).

The compound is stable if stored under recommended conditions. It is advised to re-analyze

for chemical purity after three years.

Handling
Use only in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical safety goggles,

gloves, and a lab coat.

Ground and bond containers when transferring material to prevent static discharge.
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Use spark-proof tools and explosion-proof equipment.

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention

immediately.

Logical Relationships and Workflows
Visualizing workflows and logical relationships can enhance safety understanding and

preparedness.
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Safe Handling Workflow for Bromocyclopropane-d4
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Caption: A workflow diagram for the safe handling of Bromocyclopropane-d4.
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Potential Toxicological Pathways
While specific toxicological pathways for Bromocyclopropane-d4 are not detailed in the

available literature, the metabolism of small halogenated hydrocarbons often involves

cytochrome P450-mediated oxidation. This can lead to the formation of reactive intermediates

that can cause cellular damage.

Hypothetical Metabolic Pathway and Toxicity of Bromocyclopropane
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Caption: A hypothetical metabolic pathway for Bromocyclopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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